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Compound of Interest

Compound Name: C.I. Acid blue 158

Cat. No.: B1201952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Blue 158 is a versatile anionic dye belonging to the monoazo (metallized) family of

colorants.[1] While extensively utilized in the textile, leather, and printing industries for its

vibrant blue coloration and good fastness properties, its application in biological and research

settings is an emerging area of interest.[2][3] These notes provide a comprehensive overview

and a generalized protocol for the preparation and application of a C.I. Acid Blue 158 staining

solution for potential use in laboratory research. Given the limited specific protocols in scientific

literature for this particular dye in biological applications, the following information is based on

its general chemical properties and established methodologies for similar acid dyes.

Physicochemical Properties
A summary of the key properties of C.I. Acid Blue 158 is presented in the table below.

Understanding these properties is crucial for the preparation, application, and storage of the

staining solution.
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Property Value Reference

C.I. Name Acid Blue 158 [4]

C.I. Number 14880 [1][4]

CAS Number 6370-08-7 [1][4]

Molecular Formula
C₂₀H₁₃N₂NaO₈S₂

(representative)
[4]

Appearance Dark blue powder [2][4]

Solubility Soluble in water and alcohol [2][4]

pH Stability
Expected to be most stable in

pH 1-11
[1]

Lightfastness (AATCC) 5-6 (on a scale of 1-8) [1]

Principle of Staining
Acid dyes, such as C.I. Acid Blue 158, are anionic and carry a negative charge. In an acidic

solution, they will bind to cationic (positively charged) components within a biological sample.

The primary targets for staining are typically proteins and other macromolecules with basic

functional groups (e.g., amino groups) that become protonated at low pH. The metallized

nature of C.I. Acid Blue 158, often containing chromium, can enhance its binding affinity and

stability.[3][4]

Potential Applications in Research
Based on its chemical properties, C.I. Acid Blue 158 may be explored for the following

research applications:

General Protein Staining: Similar to other acid dyes like Coomassie Blue, it could potentially

be used for the visualization of proteins in polyacrylamide gels (PAGE).

Histological Staining: It may serve as a counterstain in various histological procedures to

provide contrast to specific cellular components.
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Connective Tissue Staining: The dye's affinity for proteins suggests it could be useful for

staining collagen and other extracellular matrix components.

Experimental Protocol: Preparation of a 0.1% (w/v)
C.I. Acid Blue 158 Staining Solution
This protocol provides a general guideline for preparing a stock solution of C.I. Acid Blue 158.

Further optimization of the solvent system and dye concentration may be necessary depending

on the specific application.

Materials:

C.I. Acid Blue 158 powder (CAS No. 6370-08-7)

Distilled or deionized water

Glacial acetic acid

Methanol (optional, for protein gel staining)

Volumetric flasks

Graduated cylinders

Magnetic stirrer and stir bar

Weighing balance

Filter paper (e.g., Whatman No. 1) and funnel

Solution Preparation:

The composition of the staining solution will vary based on the intended application. Below are

two common formulations for general histological staining and for protein gel staining.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1201952?utm_src=pdf-body
https://www.benchchem.com/product/b1201952?utm_src=pdf-body
https://www.benchchem.com/product/b1201952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component
Histological Staining

(Aqueous)

Protein Gel Staining

(Methanolic)

C.I. Acid Blue 158 0.1 g 0.1 g

Distilled Water 99 mL 50 mL

Glacial Acetic Acid 1 mL 10 mL

Methanol - 40 mL

Total Volume 100 mL 100 mL

Procedure:

Weighing the Dye: Accurately weigh 0.1 g of C.I. Acid Blue 158 powder.

Dissolving the Dye:

For Aqueous Solution: Add the dye to a beaker containing approximately 80 mL of distilled

water. Add 1 mL of glacial acetic acid. Place the beaker on a magnetic stirrer and stir until

the dye is completely dissolved.

For Methanolic Solution: In a fume hood, add the dye to a beaker containing 40 mL of

methanol. Stir until the dye is dissolved. Slowly add 50 mL of distilled water, followed by 10

mL of glacial acetic acid.

Final Volume Adjustment: Transfer the dissolved dye solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of the respective solvent (water or methanol/water

mixture) and add the rinsing to the volumetric flask. Bring the solution to the final volume of

100 mL with the solvent.

Mixing and Filtration: Stopper the flask and invert it several times to ensure thorough mixing.

For optimal results and to remove any undissolved particles, filter the solution through

Whatman No. 1 filter paper.

Storage: Store the staining solution in a tightly capped bottle at room temperature, protected

from light.[5][6] The solution should be stable for several months.
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Experimental Workflow
The following diagram illustrates the general workflow for preparing the C.I. Acid Blue 158
staining solution.

Solution Preparation

1. Weigh C.I. Acid Blue 158 Powder

2. Dissolve in Appropriate Solvent
(e.g., Water/Acetic Acid or Methanol/Acetic Acid)

3. Adjust to Final Volume

4. Mix Thoroughly

5. Filter to Remove Particulates

Storage
(Room Temperature, Protected from Light)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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